Cas no 52-21-1 (prednisolone acetate)

• Product Name: prednisolone acetate
• CAS No: 52-21-1
• MF: C₂₃H₃₀O₆
• MW: 402.480707645416
• MDL: MFCD00037710
• CID: 33547
• PubChem ID: 5834
• Update Time: 2026-02-02

prednisolone acetate Chemical and Physical Properties

Names and Identifiers

• prednisolone acetate
• (11beta)-21-(Acetyloxy)-11,17-dihydroxypregna-1,4-diene-3,20-dione
• 11,17-Dihydroxy-3,20-dioxopregna-1,4-dien-21-yl acetate
• 11beta,17,21-Trihydroxypregna-1,4-diene-3,20-dione 21-acetate
• Prednisolone (21-acetate)
• Prednisolone 21-acetate
• Prednisolone-21-acetate
• 11b,17,21-Trihydroxypregna-1,4-diene-3,20-dione 21-acetate
• Pred Forte TM 1%
• component of Composone
• D00980
• Meticotelone acetate
• SULPHRIN COMPONENT PREDNISOLONE ACETATE
• CS-4642
• Prednisolone acetate (JP17/USP/INN)
• Cortipred
• BCP18958
• Q27108063
• PREDNISOLONE ACETATE COMPONENT OF BLEPHAMIDE S.O.P.
• PREDNISOLONE ACETATE COMPONENT OF PREDAMIDE
• Econopred (TN)
• 21-Acetoxy-1,4-pregnadiene-11beta,17alpha-diol-3,20-dione
• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-11,17-dihydroxy-, (11.beta.)-
• PREDNISOLONE ACETATE [MART.]
• 52-21-1
• PREDNISOLONE ACETATE COMPONENT OF PRED-G
• Prednisolone acetate for peak identification
• NC00470
• PREDNISOLONE ACETATE COMPONENT OF PREDSULFAIR
• C08180
• PREDNISOLONE ACETATE [ORANGE BOOK]
• 2-[(1R,3aS,3bS,9aR,9bS,10S,11aS)-1,10-dihydroxy-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]-2-oxoethyl acetate
• MLS000028512
• PREDNISOLONE ACETATE [USP-RS]
• PREDNISOLONE ACETATE [WHO-DD]
• Omnipred
• Opera_ID_332
• PREDNISOLONE ACETATE COMPONENT OF SULPHRIN
• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-11,17-dihydroxy-, (11beta)-
• PREDNISOLONE 21-ACETATE [MI]
• Pred-G S.O.P.
• Prednisolone acetate [USP:JAN]
• SMR000058326
• Prednisolone 21-acetate, >=97%
• AKOS007930677
• NEO-DELTA-CORTEF COMPONENT PREDNISOLONE ACETATE
• EN300-19628782
• METHYLPREDNISOLONE ACETATE IMPURITY E [EP IMPURITY]
• Prednisolone acetate [BAN:JAN]
• Predicort
• 2-((8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl acetate
• PREDNISOLONE ACETATE [VANDF]
• SCHEMBL7999
• LRJOMUJRLNCICJ-JZYPGELDSA-N
• BLEPHAMIDE S.O.P. COMPONENT PREDNISOLONE ACETATE
• PREDNISOLONE ACETATE COMPONENT OF ISOPTO CETAPRED
• component of Isopto Cetapred
• [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• CS-O-11052
• DB15566
• CHEMBL1152
• Tox21_111328_1
• PREDNISOLONE ACETATE COMPONENT OF CETAPRED
• EINECS 200-134-1
• Prednisolone Acetate, Pharmaceutical Secondary Standard; Certified Reference Material
• NCGC00021925-05
• AB00443788_13
• CCG-268673
• Prednisolone acetate, European Pharmacopoeia (EP) Reference Standard
• [2-[(8S,9S,10R,11S,13S,14S,17R)-10,13-dimethyl-11,17-bis(oxidanyl)-3-oxidanylidene-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxidanylidene-ethyl] ethanoate
• Blephamide Liquifilm
• Econopred
• Predonine injection
• UNII-8B2807733D
• Pregna-1,20-dione, 11.beta.,17,21-trihydroxy-, 21-acetate
• Deltilen
• DTXSID3023502
• DTXCID103502
• Prednisolone acetate (Omnipred)
• CETAPRED COMPONENT PREDNISOLONE ACETATE
• 11.BETA.,17-DIHYDROXY-3,20-DIOXOPREGNA-1,4-DIEN-21-YL ACETATE
• Cetapred Ointment
• PREDNISOLONE ACETATE COMPONENT OF NEO-DELTA-CORTEF
• s2570
• METIMYD COMPONENT PREDNISOLONE ACETATE
• BRN 3111798
• BLEPHAMIDE COMPONENT PREDNISOLONE ACETATE
• Flo-Pred
• PREDNISOLONE IMPURITY C [EP IMPURITY]
• NCGC00021925-03
• Prednelan-N
• Predalone 50
• PREDNISOLONE ACETATE [WHO-IP]
• NCGC00094765-01
• AC-2176
• Pregna-1,4-diene-3,20-dione, 11-beta,17,21-trihydroxy-, 21-acetate
• PREDNISOLONE ACETATE [JAN]
• LS-118501
• Blephamide S.O.P.
• NSC10966
• PREDNISOLONE ACETATE [EP MONOGRAPH]
• PrednisoloneAcetate
• NSC-10966
• CHEBI:8380
• MLS002548870
• Pred-G S.O.P
• Prednisoloni acetas
• Pred-G Liquifilm
• PREDSULFAIR COMPONENT PREDNISOLONE ACETATE
• MLS001148097
• 8B2807733D
• Pred-Forte
• A828982
• PREDNISOLONE ACETATE COMPONENT OF BLEPHAMIDE
• Prednisolone acetate for peak identification, European Pharmacopoeia (EP) Reference Standard
• Prediacortine
• Vasocidin Ointment
• Pred Forte
• Pred forte (TN)
• Pred Mild
• HMS3259O07
• Pregna-1,20-dione, 21-(acetyloxy)-11,17-dihydroxy-, (11.beta.)-
• P1283
• HMS2234F18
• PREDNISOLONE ACETATE [USP MONOGRAPH]
• AB00443788-11
• PREDNISONE IMPURITY L [EP]
• ster
• component of Metimyd
• Cormalone
• Supercortyl
• PREDAMIDE COMPONENT PREDNISOLONE ACETATE
• NSC 10966
• Prednidoren
• Prednisolone acetate, United States Pharmacopeia (USP) Reference Standard
• 2-((1S,10S,11S,15S,17S,2R,14R)-14,17-dihydroxy-2,15-dimethyl-5-oxotetracyclo[8 .7.0.0<2,7>.0<11,15>]heptadeca-3,6-dien-14-yl)-2-oxoethyl acetate
• HYDROCORTISONE ACETATE IMPURITY C [EP IMPURITY]
• Prenema
• AKOS015960469
• Q-201614
• PREDNISOLONI ACETAS [WHO-IP LATIN]
• PRED-G COMPONENT PREDNISOLONE ACETATE
• hydroprednisone acetate
• 4-08-00-03468 (Beilstein Handbook Reference)
• Meticortelone acetate
• component of Neo-Delta-Cortef
• AS-11673
• Tox21_111328
• (11beta)-11,17-dihydroxy-3,20-dioxopregna-1,4-dien-21-yl acetate
• PREDNISOLONE ACETATE [USP IMPURITY]
• Nisolone
• Econopred Plus
• MFCD00037710
• Prednisolone 21-acetate, VETRANAL(TM), analytical standard
• Pregna-1,4-diene-3,20-dione, 11beta,17,21-trihydroxy-, 21-acetate
• Prednisolone acetate, British Pharmacopoeia (BP) Reference Standard
• Delcort-E
• Sterane IM and IA
• Durapred
• PREDNISOLONE ACETATE [GREEN BOOK]
• CAS-52-21-1
• acetic acid [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] ester
• ISOPTO CETAPRED COMPONENT PREDNISOLONE ACETATE
• PREDNISOLONE ACETATE COMPONENT OF METIMYD
• prednisolone-acetate
• MLS002207146
• Pricortin
• HY-B1214
• Inf-Oph
• PREDNISOLONE ACETATE (EP MONOGRAPH)
• Ak-Tate
• Diopred
• Hexacortone
• Prednefrin SF
• PREDNISOLONE ACETATE (MART.)
• Locaseptil-Neo
• Predni-POS
• PREDNISOLONE IMPURITY C (EP IMPURITY)
• METHYLPREDNISOLONE ACETATE IMPURITY E (EP IMPURITY)
• Predcor
• PREDNISOLONE ACETATE (USP-RS)
• Predalone
• PREDNISOLONE ACETATE (USP IMPURITY)
• Deltacortilen
• Key-Pred
• PREDNISOLONE ACETATE (USP MONOGRAPH)
• Predaject
• Prednihexal
• Hydrocortancyl
• Inflanefran
• Prednisolone acetate (USP:JAN)
• Articulose-50
• Pred Fort
• HYDROCORTISONE ACETATE IMPURITY C (EP IMPURITY)
• Ophtho-Tate
• Predni-H
• Predniocil
• NS00000181
• Balpred
• PREDNISONE IMPURITY L
• Prednisolone Acetate PF
• Deltastab
• BRD-K45664306-001-19-6
• 200-134-1
• FP27133

• MDL： MFCD00037710
• Inchi： 1S/C23H30O6/c1-13(24)29-12-19(27)23(28)9-7-17-16-5-4-14-10-15(25)6-8-21(14,2)20(16)18(26)11-22(17,23)3/h6,8,10,16-18,20,26,28H,4-5,7,9,11-12H2,1-3H3/t16-,17-,18-,20+,21-,22-,23-/m0/s1
• InChI Key： LRJOMUJRLNCICJ-JZYPGELDSA-N
• SMILES： O[C@]1(C(COC(C)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O
• BRN： 3111798

Computed Properties

• Exact Mass: 402.20400
• Monoisotopic Mass: 402.204239
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 101

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.28g/cm3
• Melting Point: 240-244?°C
• Boiling Point: 579.8°C at 760mmHg
• Flash Point: 198.4°C
• Refractive Index: 112 ° (C=1, Dioxane)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 100.90000
• LogP: 2.12840
• Solubility: Insoluble in water, soluble in ethanol, slightly soluble in chloroform and acetone.
• Vapor Pressure: 7.36E-16mmHg at 25°C
• Merck: 7721
• Specific Rotation: +105 ~ +118° (c=1, Dioxane)

prednisolone acetate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300
• Warning Statement： P264,P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R25
• Safety Instruction： S45
• RTECS：TU4152500
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R25
• Safety Term：S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds

Additional information on prednisolone acetate

Introduction to Prednisolone Acetate (CAS No. 52-21-1) and Its Emerging Applications in Modern Medicine

Prednisolone Acetate, with the chemical formula C₂₁H₃₀O₅, is a synthetic corticosteroid derivative widely recognized for its potent anti-inflammatory, immunosuppressive, and anti-allergic properties. Its chemical structure, featuring a β-hydroxy ketone group and an acetate ester, contributes to its high bioavailability and efficacy. As a compound with the CAS number 52-21-1, it has been extensively studied and utilized in various medical fields, including rheumatology, dermatology, and pulmonology. The growing body of research on Prednisolone Acetate continues to uncover novel therapeutic applications, making it a cornerstone in modern pharmacotherapy.

The mechanism of action of Prednisolone Acetate revolves around its ability to bind to glucocorticoid receptors, thereby modulating gene expression and inhibiting the production of pro-inflammatory cytokines. This mechanism has been the subject of numerous clinical trials and preclinical studies. Recent advancements in molecular biology have shed light on how Prednisolone Acetate can be tailored to enhance its therapeutic index while minimizing side effects. For instance, studies have demonstrated that modified formulations of Prednisolone Acetate can achieve targeted delivery to specific tissues, reducing systemic absorption and associated complications.

In the realm of rheumatoid arthritis, Prednisolone Acetate has been a game-changer for managing symptoms such as pain, swelling, and joint stiffness. Clinical trials have shown that low-dose regimens of Prednisolone Acetate can significantly improve quality of life without compromising long-term joint health. Furthermore, the compound's role in autoimmune diseases like systemic lupus erythematosus (SLE) has been well-documented. Researchers have identified that Prednisolone Acetate can selectively suppress pathogenic T-cell responses while preserving regulatory T-cell function, offering a more balanced immunomodulatory effect.

Recent innovations in drug delivery systems have expanded the applications of Prednisolone Acetate beyond oral and injectable forms. Topical formulations, such as creams and ointments containing Prednisolone Acetate, have revolutionized the treatment of chronic skin conditions like eczema and psoriasis. These formulations not only provide localized relief but also reduce the risk of systemic side effects. Additionally, transdermal patches infused with Prednisolone Acetate are being explored for their potential in maintaining steady plasma concentrations over extended periods.

The pulmonary application of Prednisolone Acetate has gained significant traction in the management of chronic obstructive pulmonary disease (COPD) and asthma. Studies indicate that inhaled corticosteroids like Prednisolone Acetate can effectively reduce airway inflammation and improve lung function. Emerging research suggests that combining Prednisolone Acetate with other bronchodilators may offer synergistic benefits, enhancing therapeutic outcomes for patients with severe respiratory conditions.

One of the most exciting developments in the field is the use of nanotechnology to enhance the efficacy of Prednisolone Acetate. Nanoparticle-encapsulated formulations have shown promise in targeted drug delivery, allowing for precise release at disease sites while minimizing off-target effects. This approach not only improves treatment efficacy but also reduces dosing frequency, enhancing patient compliance. Furthermore, biodegradable polymers used in these nanoparticles offer an environmentally friendly alternative to traditional drug carriers.

The role of computational chemistry in optimizing Prednisolone Acetate derivatives cannot be overstated. Advanced computational models have enabled researchers to predict molecular interactions with high accuracy, facilitating the design of next-generation corticosteroids with improved pharmacokinetic profiles. These models have been instrumental in identifying new analogs of Prednisolone Acetate that exhibit enhanced binding affinity and reduced metabolic clearance.

In conclusion, Prednisolone Acetate, identified by its CAS number 52-21-1, remains a vital therapeutic agent with diverse applications across multiple medical disciplines. The ongoing research into novel formulations and delivery systems underscores its enduring relevance in modern medicine. As our understanding of inflammatory pathways continues to evolve, so too will the applications of this remarkable compound.